Cas no 1263303-84-9 ((E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide)

• Product Name: (E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide
• CAS No: 1263303-84-9
• MF: C₁₀H₆F₃N₃O₂
• MW: 257.168752193451
• CID: 5869509
• PubChem ID: 51033251
• Update Time: 2025-05-20

(E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide
• (2E)-2-cyano-2-hydroxyimino-N-[4-(trifluoromethyl)phenyl]acetamide
• (E)-{[4-(trifluoromethyl)phenyl]carbamoyl}methanecarbonimidoyl cyanide
• EN300-26619637
• 1263303-84-9

• Inchi： 1S/C10H6F3N3O2/c11-10(12,13)6-1-3-7(4-2-6)15-9(17)8(5-14)16-18/h1-4,18H,(H,15,17)/b16-8+
• InChI Key： QCANERAOMDIKFF-LZYBPNLTSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(/C(/C#N)=N/O)=O)(F)F

Computed Properties

• Exact Mass: 257.04121093g/mol
• Monoisotopic Mass: 257.04121093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.5Ų

Additional information on (E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide

(E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide (CAS No. 1263303-84-9)

(E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide (CAS No. 1263303-84-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The molecular structure of (E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide includes a trifluoromethyl group, a carbamoyl moiety, and a cyano group, which collectively contribute to its chemical reactivity and biological activity. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design.

Recent studies have highlighted the potential of (E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action involves the inhibition of pro-inflammatory cytokines and the modulation of immune responses.

In addition to its anti-inflammatory effects, (E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide has shown promise in cancer research. A research team from the University of California, San Francisco, reported that this compound can selectively target and inhibit cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of (E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, which are crucial factors for its potential as an orally administered therapeutic agent. These properties make it an attractive candidate for further preclinical and clinical development.

In the context of drug discovery, (E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide serves as a valuable scaffold for the design and synthesis of novel compounds with enhanced biological activities. Chemists can modify various functional groups within the molecule to optimize its pharmacological profile, such as improving potency, selectivity, and safety. This flexibility in chemical modification opens up numerous possibilities for developing new drugs with improved therapeutic outcomes.

The safety profile of (E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide has been evaluated in several preclinical studies. Toxicological assessments have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical trials. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, (E)-{4-(trifluoromethyl)phenylcarbamoyl}methanecarbonimidoyl cyanide (CAS No. 1263303-84-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive target for drug development. Continued research into this compound will likely uncover additional therapeutic benefits and contribute to the advancement of medical science.